Cas no 2248361-53-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(4-methylphenyl)-1,3-thiazol-4-yl]acetate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(4-methylphenyl)-1,3-thiazol-4-yl]acetate is a specialized organic compound featuring a hybrid structure combining phthalimide and thiazole moieties. This molecular architecture imparts unique reactivity, making it valuable in synthetic chemistry, particularly in the development of heterocyclic compounds and pharmaceutical intermediates. The presence of the 4-methylphenyl-substituted thiazole enhances stability and influences electronic properties, while the phthalimide group offers versatility in further functionalization. Its well-defined structure ensures consistent performance in coupling reactions and derivatization processes. This compound is particularly useful in medicinal chemistry research, where precise molecular modifications are critical for bioactivity studies. High purity and controlled synthesis conditions ensure reliability in experimental applications.

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(4-methylphenyl)-1,3-thiazol-4-yl]acetate structure

2248361-53-5 structure

Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(4-methylphenyl)-1,3-thiazol-4-yl]acetate

CAS No:2248361-53-5

MF:C₂₀H₁₄N₂O₄S

MW:378.401163578033

CID:6250759

PubChem ID:165727744

Update Time:2025-06-14

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(4-methylphenyl)-1,3-thiazol-4-yl]acetate Chemical and Physical Properties

Names and Identifiers

- 2248361-53-5
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(4-methylphenyl)-1,3-thiazol-4-yl]acetate
- EN300-6520263
- Inchi： 1S/C20H14N2O4S/c1-12-6-8-13(9-7-12)18-21-14(11-27-18)10-17(23)26-22-19(24)15-4-2-3-5-16(15)20(22)25/h2-9,11H,10H2,1H3
- InChI Key： MNGMLUMEIKFEGQ-UHFFFAOYSA-N
- SMILES： S1C=C(CC(=O)ON2C(C3C=CC=CC=3C2=O)=O)N=C1C1C=CC(C)=CC=1

Computed Properties

Exact Mass: 378.06742811g/mol
Monoisotopic Mass: 378.06742811g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 27
Rotatable Bond Count: 5
Complexity: 581
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 105Å²

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(4-methylphenyl)-1,3-thiazol-4-yl]acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-6520263-1.0g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(4-methylphenyl)-1,3-thiazol-4-yl]acetate	2248361-53-5	95.0%	1.0g	$0.0	2025-03-14

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(4-methylphenyl)-1,3-thiazol-4-yl]acetate Related Literature

1. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
2. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
3. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
4. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(4-methylphenyl)-1,3-thiazol-4-yl]acetate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(4-methylphenyl)-1,3-thiazol-4-yl]acetate (CAS: 2248361-53-5)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(4-methylphenyl)-1,3-thiazol-4-yl]acetate (CAS: 2248361-53-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel bioactive molecules. Its structural features, including the isoindole-1,3-dione and thiazole moieties, are known to contribute to its biological activity. Researchers have explored its potential as a modulator of various cellular pathways, particularly those involved in inflammation and cancer progression.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was evaluated for its inhibitory effects on specific protein kinases implicated in tumor growth. The results demonstrated promising activity, with IC50 values in the low micromolar range. Further mechanistic studies suggested that the compound interacts with the ATP-binding site of the target kinases, thereby inhibiting their enzymatic activity.

Another line of research has focused on the compound's potential anti-inflammatory properties. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(4-methylphenyl)-1,3-thiazol-4-yl]acetate exhibited significant suppression of pro-inflammatory cytokines in vitro. These findings suggest its potential utility in the development of new anti-inflammatory agents.

The synthesis of this compound has also been optimized in recent years. A 2023 study in Organic Process Research & Development described a scalable and cost-effective method for its production, which could facilitate further preclinical and clinical investigations. The improved synthetic route involves fewer steps and higher yields, making it more feasible for large-scale applications.

Despite these advancements, challenges remain in fully elucidating the compound's pharmacokinetic and pharmacodynamic profiles. Ongoing research is focused on addressing these gaps, with particular emphasis on improving its bioavailability and reducing potential off-target effects. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into therapeutic applications.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(4-methylphenyl)-1,3-thiazol-4-yl]acetate represents a promising candidate for further development in the fields of oncology and inflammation. Its unique structural features and demonstrated biological activities warrant continued investigation, with the potential to yield novel therapeutics in the near future.